4-((3-cyanopyridin-2-yl)oxy)-N-(thiophen-2-yl)piperidine-1-carboxamide

• IUPAC Name: 4-(3-cyanopyridin-2-yl)oxy-N-thiophen-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C16H16N4O2S/c17-11-12-3-1-7-18-15(12)22-13-5-8-20(9-6-13)16(21)19-14-4-2-10-23-14/h1-4,7,10,13H,5-6,8-9H2,(H,19,21)
• InChI Key: JZDWSEVPKBFCCA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)C#N)C(=O)NC3=CC=CS3
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

4-((3-cyanopyridin-2-yl)oxy)-N-(thiophen-2-yl)piperidine-1-carboxamide, also known as CTPI, is a chemical compound that has been extensively studied for its potential applications in scientific research. CTPI is a piperidine-based compound that has been synthesized using various methods and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Multicomponent Synthesis and Anticancer Activity

One study detailed the water-mediated synthesis of related compounds, highlighting their potential in non-linear optical (NLO) applications and molecular docking analyses for anticancer activity. The compounds showed interactions near the colchicine binding site of tubulin, suggesting inhibition of tubulin polymerization (Jayarajan et al., 2019).

Structural Analysis and Non-linear Optical Properties

Another research reported on the crystal structure and Hirshfeld surface analysis of acetoacetanilide-based reaction products, including derivatives of the subject compound. This work contributes to understanding the molecular structure and potential for developing materials with unique optical properties (Naghiyev et al., 2020).

Heterocyclic Synthesis for Therapeutic Applications

Research on heterocyclic synthesis presented derivatives with varied biological activities. The focus was on creating compounds with therapeutic potential, emphasizing the versatility of the chemical structure in drug development (Mohareb et al., 2004).

Neuroimaging and Receptor Studies

A study synthesized analogs targeting serotonin 5-HT(1A) receptors for neuroimaging, demonstrating the compound's utility in understanding brain function and pathology. The research provides insights into the development of novel diagnostic tools for neuropsychiatric disorders (García et al., 2014).

Antimicrobial Evaluation and Molecular Docking

Another investigation into the synthesis, characterization, antimicrobial evaluation, and docking studies of related compounds revealed potential antibacterial agents. This highlights the compound's role in addressing microbial resistance through targeted molecular interactions (Talupur et al., 2021).